Cas no 62176-25-4 (5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid)

• Product Name: 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid
• CAS No: 62176-25-4
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 455449
• PubChem ID: 3417824
• Update Time: 2025-07-21

5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(2-propynyloxy)-
• 5-bromo-2-prop-2-ynoxybenzoic acid
• 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid
• DTXSID70392308
• AKOS005061970
• 5-bromo-2-(2-propynyloxy)benzoic acid
• F2158-1674
• 62176-25-4
• SCHEMBL2721752

• Inchi： 1S/C10H7BrO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h1,3-4,6H,5H2,(H,12,13)
• InChI Key： ZXZSDQLLVGLEGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC#C

Computed Properties

• Exact Mass: 253.95781
• Monoisotopic Mass: 253.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid

Research Brief on 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid (CAS: 62176-25-4): Recent Advances and Applications

5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid (CAS: 62176-25-4) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's alkyne functionality allowed for efficient click chemistry modifications, enabling the rapid generation of a diverse library of analogs. The study reported several analogs with nanomolar potency against BTK, highlighting the compound's potential in targeted cancer therapies, particularly for B-cell malignancies.

Another significant advancement was reported in ACS Chemical Biology, where 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid was utilized as a molecular scaffold for developing covalent inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4). The bromo-substituted aromatic ring facilitated selective modifications, while the propynyloxy group served as an effective handle for bioorthogonal conjugation. The resulting inhibitors showed promising anti-inflammatory effects in preclinical models of autoimmune diseases, suggesting potential applications in rheumatoid arthritis and lupus treatment.

Recent structural-activity relationship (SAR) studies have further elucidated the importance of the compound's distinct chemical features. The bromine atom at the 5-position has been shown to significantly influence binding affinity to various protein targets, while the prop-2-yn-1-yloxy group enhances membrane permeability and metabolic stability. These insights, published in Bioorganic & Medicinal Chemistry Letters, have guided the design of more potent and selective drug candidates.

Beyond its therapeutic potential, 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid has found applications in chemical biology as a versatile probe for target identification and validation. A 2024 Nature Chemical Biology paper described its use in activity-based protein profiling (ABPP) studies, where it served as a covalent modifier of cysteine residues in various disease-relevant proteins. This approach has enabled the discovery of novel drug targets in neurodegenerative diseases and infectious diseases.

From a synthetic chemistry perspective, recent methodological developments have improved the efficiency of producing 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid and its derivatives. A green chemistry approach published in Organic Process Research & Development demonstrated an environmentally friendly synthesis route with improved atom economy and reduced waste generation. These advances are particularly important for scaling up production while maintaining sustainability standards in pharmaceutical manufacturing.

In conclusion, 5-bromo-2-(prop-2-yn-1-yloxy)benzoic acid (CAS: 62176-25-4) continues to be a valuable chemical entity in medicinal chemistry research. Its unique structural features enable diverse modifications for various therapeutic applications, while its utility as a chemical biology tool expands our understanding of disease mechanisms. Ongoing research is expected to further explore its potential in addressing unmet medical needs, particularly in oncology and inflammatory diseases.